(Z)-4-(5-(2-(4-chlorophenyl)-2-cyanovinyl)furan-2-yl)benzenesulfonamide

• IUPAC Name: 4-[5-[(Z)-2-(4-chlorophenyl)-2-cyanoethenyl]furan-2-yl]benzenesulfonamide
• InChI: InChI=1S/C19H13ClN2O3S/c20-16-5-1-13(2-6-16)15(12-21)11-17-7-10-19(25-17)14-3-8-18(9-4-14)26(22,23)24/h1-11H,(H2,22,23,24)/b15-11+
• InChI Key: GRABGULVILJZIS-RVDMUPIBSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(O2)C=C(C#N)C3=CC=C(C=C3)Cl)S(=O)(=O)N
• Isomeric SMILES: C1=CC(=CC=C1C2=CC=C(O2)/C=C(\C#N)/C3=CC=C(C=C3)Cl)S(=O)(=O)N
• Molecular Formula: C19H13ClN2O3S
• Molecular Weight: 384.8 g/mol

Description

(Z)-4-(5-(2-(4-chlorophenyl)-2-cyanovinyl)furan-2-yl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Structural Characterization and Synthesis

• Crystal Structures : The crystal packing of related benzenesulfonamide compounds is determined by intermolecular C-H...O and C-H...π interactions, with variations in crystal packing influenced by the positions of Cl atoms, highlighting the significance of molecular interactions in determining the structural characteristics of these compounds (Bats, Frost, & Hashmi, 2001).
• Synthetic Approaches : A study demonstrated the synthesis of N-(furan-3-ylmethylene)benzenesulfonamides via a gold(I)-catalyzed cascade reaction, enriching the chemistry of gold carbenoids with regard to group migration. This method offers a novel synthetic pathway for constructing furan-based sulfonamides (Wang, Huang, Shi, Rudolph, & Hashmi, 2014).

Medicinal Chemistry Applications

• Antitumor Activity : Novel 2-benzylthio-4-chloro-5-R1-benzenesulfonamides showed promising in vitro antitumor activity, with one compound exhibiting remarkable activity and selectivity toward non-small cell lung cancer and melanoma cell lines, demonstrating the potential of these compounds in cancer therapy (Sławiński & Brzozowski, 2006).
• Carbonic Anhydrase Inhibitory Effects : Another study on 4-[3-(4-hydroxyphenyl)-5-aryl-4,5-dihydro-pyrazol-1-yl]benzenesulfonamides reported cytotoxicity against tumor cells and good inhibitory effects on carbonic anhydrase IX and XII, indicating their potential as anticancer agents (Gul, Mete, Eren, Sakagami, Yamali, & Supuran, 2016).